Cas no 1806805-58-2 (5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine
• CAS No: 1806805-58-2
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4853314
• Update Time: 2025-05-23

5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-1-3-4(12)2-13-6(9)5(3)7(10)11/h2,7H,1,12H2
• InChI Key： UXTVTWHYHNAHKM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine

5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine

The compound 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine (CAS No. 1806805-58-2) is a highly specialized organic molecule with a pyridine ring at its core. This molecule is characterized by the presence of multiple substituents, including an amino group (-NH2), a bromine atom, a bromomethyl group (-CH2Br), and a difluoromethyl group (-CF2H). These substituents are strategically positioned at specific positions on the pyridine ring, giving the compound its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, particularly in medicinal chemistry and materials science. The pyridine ring serves as a versatile scaffold, enabling the molecule to participate in a wide range of chemical reactions. The amino group at position 5 contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological systems. Meanwhile, the bromine atoms and difluoromethyl group introduce electron-withdrawing effects, enhancing the molecule's electrophilic character and reactivity in certain reactions.

One of the most notable applications of 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine is in the synthesis of bioactive compounds. Researchers have utilized this compound as an intermediate in the development of novel pharmaceutical agents targeting various diseases, including cancer and infectious diseases. The presence of multiple functional groups allows for extensive chemical modification, enabling scientists to tailor the molecule's properties to suit specific therapeutic needs.

In addition to its role in drug discovery, this compound has also been explored for its potential in materials science. The bromomethyl group and difluoromethyl group contribute to the molecule's stability and electronic properties, making it a promising candidate for use in advanced materials such as polymers and semiconductors. Recent advancements in nanotechnology have further expanded its potential applications, with researchers investigating its use in creating nanostructured materials with enhanced functionality.

The synthesis of 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include nucleophilic substitution reactions and Friedel-Crafts alkylation, which are essential for introducing the various substituents onto the pyridine ring. The optimization of these steps has been a focus of recent research efforts, with scientists seeking to improve yields and reduce production costs while maintaining high purity levels.

From an environmental perspective, understanding the fate and behavior of this compound is critical. Studies have shown that 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its degradation process. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 5-Amino-2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine (CAS No. 1806805-58-2) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields such as medicinal chemistry, materials science, and nanotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.